![molecular formula C6H11BrF2 B8056840 1-Bromo-6,6-difluorohexane](/img/structure/B8056840.png)
1-Bromo-6,6-difluorohexane
Overview
Description
1-Bromo-6,6-difluorohexane is a useful research compound. Its molecular formula is C6H11BrF2 and its molecular weight is 201.05 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Reduction Studies : The electrochemical reductions of related bromo-hexane compounds have been studied extensively, providing insights into the electrochemical behavior of these compounds and their potential applications in synthetic chemistry. For instance, the reduction of 1-bromo-6-chlorohexane at silver cathodes in dimethylformamide (DMF) involves a two-electron cleavage of the carbon–bromine bond, leading to various products (Rose, 2016).
Synthesis and Characterization of Derivatives : The synthesis of compounds like 6-bromo-1-hydroxyhexane-1,1-bisphosphonic acid monosodium salt, a derivative of bromo-hexane, has been explored, highlighting its importance in medicinal and non-medicinal applications (Turhanen, 2022).
Catalytic Reduction Processes : Studies on the catalytic reduction of compounds like 6-bromo-1-hexene by nickel(I) salen in acetonitrile reveal the potential for developing efficient catalytic processes for the conversion of similar bromo-hexane compounds (Fang, Peters & Mubarak, 2001).
Investigations into NMR Spectroscopy : Research on the NMR spectroscopy of compounds like 1-bromo-3,4,4-trifluorobutene-4, which share structural similarities with 1-Bromo-6,6-difluorohexane, contributes to our understanding of the NMR characteristics of bromo-fluorinated compounds (Hinton & Jaques, 1973).
Photoredox-Catalyzed Addition : The development of methods for the photoredox-catalyzed addition of dibromofluoromethane to alkenes, resulting in the formation of 1-bromo-1-fluoroalkanes, demonstrates innovative approaches to synthesize functionally diverse bromo-fluorinated compounds (Chen, Xu & Qing, 2021).
properties
IUPAC Name |
6-bromo-1,1-difluorohexane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11BrF2/c7-5-3-1-2-4-6(8)9/h6H,1-5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCHYRRQGQPHTDC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCC(F)F)CCBr | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11BrF2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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